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Abstract

4E-Deacetylchromolaenide 4'-O-acetate is a sesquiterpenoid natural product that has been
isolated from Eupatorium chinense. Despite its characterization as a distinct chemical entity, a
comprehensive review of the existing scientific literature reveals a significant gap in the
understanding of its biological activities. While numerous studies have investigated the
pharmacological properties of other sesquiterpenoids from Eupatorium chinense,
demonstrating a range of cytotoxic and anti-inflammatory effects, specific data on the
bioactivity of 4E-Deacetylchromolaenide 4'-O-acetate remains elusive. This technical guide
summarizes the available chemical information for this compound and provides context by
briefly reviewing the biological activities of related compounds from the same plant source.

Chemical Identity

4E-Deacetylchromolaenide 4'-O-acetate is a sesquiterpenoid lactone. Its chemical properties
are detailed in the table below.
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Property Value

CAS Number 104736-09-6
Molecular Formula C22H2807

Molecular Weight 404.45 g/mol

Source Organism Eupatorium chinense

Biological Activity: A Knowledge Gap

An exhaustive search of scientific databases has revealed no published studies detailing the
biological activity of 4E-Deacetylchromolaenide 4'-O-acetate. Consequently, there is no
quantitative data, such as ICso or ECso values, nor are there any described experimental
protocols or elucidated signaling pathways specifically associated with this compound.

Biological Context: Sesquiterpenoids from
Eupatorium chinense

While information on 4E-Deacetylchromolaenide 4'-O-acetate is lacking, the plant from which
it is isolated, Eupatorium chinense, is a rich source of other bioactive sesquiterpenoids. These
related compounds have been the subject of numerous pharmacological studies, primarily
focusing on their cytotoxic and anti-inflammatory potential.

Cytotoxic Activity of Related Sesquiterpenoids

Several sesquiterpenoids isolated from Eupatorium chinense have demonstrated cytotoxic
effects against various cancer cell lines. For instance, compounds such as eupachinilides A, E,
F, and | have shown moderate cytotoxic activities. A recent 2025 study on other
sesquiterpenoids from this plant revealed potent activity against the AGS human gastric
adenocarcinoma cell line. The mechanism of action for one of these compounds was found to
involve the induction of GO/G1 cell cycle arrest and apoptosis through the DNA-PK/AKT/p53
signaling pathway.

Anti-inflammatory and Other Activities
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A 2023 study on a sesquiterpene lactone fraction from Eupatorium chinense indicated its ability
to suppress the growth of hepatocellular carcinoma by inducing ferritinophagy and
mitochondrial damage. This highlights the diverse mechanisms through which sesquiterpenoids
from this plant can exert their anti-cancer effects.

Experimental Protocols: General Methodologies for
Sesquiterpenoid Analysis

Although no specific experimental protocols for 4E-Deacetylchromolaenide 4'-O-acetate are
available, the following represents a generalized workflow for the isolation and cytotoxic
evaluation of sesquiterpenoids from plant sources, based on studies of related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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